![molecular formula C14H13NO4S B378249 4-[(Phenylsulfonyl)amino]phenyl acetate](/img/structure/B378249.png)
4-[(Phenylsulfonyl)amino]phenyl acetate
Description
4-[(Phenylsulfonyl)amino]phenyl acetate is a sulfonamide-containing compound characterized by a phenylsulfonyl group (C₆H₅SO₂) linked to an aniline derivative, which is further esterified with an acetate group. This structure confers unique physicochemical and bioactive properties, making it a candidate for antimicrobial and anti-inflammatory applications.
Properties
Molecular Formula |
C14H13NO4S |
|---|---|
Molecular Weight |
291.32g/mol |
IUPAC Name |
[4-(benzenesulfonamido)phenyl] acetate |
InChI |
InChI=1S/C14H13NO4S/c1-11(16)19-13-9-7-12(8-10-13)15-20(17,18)14-5-3-2-4-6-14/h2-10,15H,1H3 |
InChI Key |
NBZLUTSWDDMLEG-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2 |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural and functional differences:
Physicochemical Properties
- Solubility : The phenylsulfonyl group increases polarity, but the acetate ester and aromatic rings counterbalance this, leading to moderate solubility in organic solvents. In contrast, carboxylic acid derivatives (e.g., 4-(methylsulfonyl)phenylacetic acid) exhibit higher aqueous solubility .
- Stability : The acetate ester is prone to hydrolysis under alkaline or enzymatic conditions, whereas sulfonamide linkages are generally stable. Methylsulfonyl derivatives may offer greater metabolic stability compared to phenylsulfonyl analogs .
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